Cas no 1804675-82-8 (3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid
• CAS No: 1804675-82-8
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872924
• Update Time: 2025-06-11

3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-4(8(13)14)2-5(9)6(12-3)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： DPNVSGQJUVJZTG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(C)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid

Introduction to 3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid (CAS No. 1804675-82-8) and Its Applications in Modern Chemical Biology

3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid, identified by the CAS number 1804675-82-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including its chloro, difluoromethyl, and methyl substituents, contribute to its distinct chemical properties and potential applications in medicinal chemistry.

The3-chloro substituent at the 3-position of the pyridine ring introduces a polarized carbon-chlorine bond, which can enhance electrophilic substitution reactions, making it a valuable intermediate in synthetic chemistry. The presence of the2-(difluoromethyl) group adds electron-withdrawing effects, influencing the reactivity and electronic properties of the molecule. Additionally, the6-methyl group provides steric hindrance and stability to the molecular structure. These structural elements collectively contribute to the compound's versatility in various synthetic pathways and biological assays.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their role as pharmacophores in numerous bioactive molecules. The5-carboxylic acid moiety in 3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid (CAS No. 1804675-82-8) allows for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This property makes it a valuable building block for drug discovery efforts targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for enzyme targets. Enzymes play crucial roles in numerous biological pathways, and modulating their activity is key to treating a wide range of disorders. The structural features of 3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid make it an attractive candidate for designing inhibitors that can interact with specific enzymatic sites. For instance, thechloro anddifluoromethyl groups can serve as hydrogen bond donors or acceptors, facilitating binding to active or allosteric sites on enzymes.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and computational modeling to identify novel drug candidates. Compounds like 3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid (CAS No. 1804675-82-8) are often used as starting points in these processes due to their well-defined structures and known reactivity patterns. Researchers have leveraged this compound to develop libraries of derivatives that can be screened for biological activity against targets such as kinases, proteases, and transcription factors.

In addition to its role as an intermediate in drug synthesis, 3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid has shown promise in material science applications. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, which can be exploited in catalysis and material design. The presence of multiple functional groups on this compound allows it to act as a ligand or a precursor for metal complexes with unique properties.

Thedifluoromethyl group is particularly noteworthy due to its influence on metabolic stability and pharmacokinetic profiles of drug candidates. Fluorinated compounds often exhibit enhanced lipophilicity and metabolic resistance, making them more suitable for oral administration and longer half-lives in vivo. This feature has been strategically incorporated into many approved drugs, highlighting the importance of fluorinated pyridines in modern medicinal chemistry.

The versatility of this compound extends to its role as a precursor for synthesizing more complex heterocycles through cyclization or condensation reactions. Thecarboxylic acid group provides a site for esterification or amidation reactions, allowing further derivatization into amides or esters that may exhibit improved solubility or bioavailability.

The synthesis of 3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid (CAS No. 1804675-82-8) typically involves multi-step organic transformations starting from commercially available precursors such as pyridine or its substituted derivatives. Key synthetic strategies often include chlorination at the 3-position followed by introduction of thedifluoromethyl group via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final step involves carboxylation at the 5-position using appropriate carboxylation agents.

In conclusion,3-Chloro-2-(difluoromethyl)-6-methylpyridine-5-carboxylic acid (CAS No. 1804675-82-8) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent candidate for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. Additionally, its utility as a building block for more complex molecules underscores its importance in synthetic chemistry and material science.